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Compound of Interest

Compound Name: 2,2'-Biimidazole

Cat. No.: B1206591

Characterization of 2,2'-Biimidazole: A
Comparative Analysis

The structural elucidation of molecules is a cornerstone of chemical and pharmaceutical
research. For a planar, heterocyclic compound like 2,2'-biimidazole, a variety of analytical
methods can be employed to determine its structure and purity. This guide compares the
definitive structural information obtained from single-crystal X-ray crystallography with data
from common spectroscopic techniques.

X-ray Crystallography: The Definitive Structure

X-ray crystallography provides unambiguous proof of a molecule's three-dimensional structure,
including bond lengths, bond angles, and crystal packing information.

Table 1: Crystallographic Data for 2,2'-Biimidazole
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Parameter Value
Chemical Formula CeHsNa4
Molecular Weight 134.14 g/mol
Crystal System Monoclinic
Space Group P2i/c

a 5.067(2) A
b 10.786(3) A
C 11.490(3) A
B 102.58(3)°
Volume 612.88 A3

z 4
Calculated Density 1.453 g/cm3
R-factor 0.054

Data sourced from Acta Crystallographica Section C (1987), C43, 1435-1437.[1]

The crystal structure of 2,2'-biimidazole reveals that the two imidazole rings are nearly
coplanar, with a slight rotation of 4.6° about the central C-C bond.[1] The molecules are
organized into ribbons parallel to the a-axis through intermolecular hydrogen bonds between
the nitrogen atoms of adjacent molecules (N(1)---N(2) = 2.865(5) A and N(3)--N(4) = 2.879(8)
A).[1] This extensive hydrogen bonding network accounts for the compound's low solubility in
most solvents except for acidic solutions.[1]

e Synthesis and Crystallization: 2,2'-biimidazole can be synthesized by bubbling anhydrous
ammonia through a 20% aqueous solution of glyoxal at a temperature below 293 K.[1] The
resulting precipitate is collected and washed with water and acetone.[1] Single crystals
suitable for X-ray diffraction are obtained by recrystallization from water or a dilute NaOH
solution.[1]
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» Data Collection: A suitable single crystal is mounted on a goniometer. The crystal is then
placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations. X-ray
diffraction data are collected using a diffractometer equipped with a monochromatic X-ray
source (e.g., Mo Ka, A = 0.71073 A) and a detector. The diffractometer rotates the crystal
through a series of angles while collecting diffraction patterns.

o Structure Solution and Refinement: The collected diffraction data are processed to determine
the unit cell dimensions and space group. The structure is solved using direct methods or
Patterson methods to obtain an initial model of the atomic positions. This model is then
refined using full-matrix least-squares methods on F2 to minimize the difference between the
observed and calculated structure factors. Hydrogen atoms are typically located from the
difference Fourier map and refined isotropically.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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